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Compound of Interest

Compound Name: AVE5688

cat. No.: B1285320

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation and use of
AVES5688 solutions in cell culture experiments. AVE5688 is a potent and selective inhibitor of
glycogen phosphorylase (GP), a key enzyme in the regulation of glycogenolysis. By inhibiting
GP, AVE5688 blocks the breakdown of glycogen into glucose-1-phosphate, thereby impacting
cellular energy metabolism and various signaling pathways.

Chemical and Physical Properties

A summary of the key chemical and physical properties of AVE5688 is presented in the table
below.

Property Value Reference
Molecular Formula C16HsCIFsN20s [11(2)
Molecular Weight 438.69 g/mol [1]1(2)
CAS Number 613260-13-2 [1]1(2)

B Soluble in DMSO (55 mg/mL
Solubility or 125,37 mM) [3](4)

Storage (Powder) -20°C for up to 3 years [3]1(4)

Storage (In Solvent) -80°C for up to 1 year [31(4)
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Mechanism of Action and Downstream Signaling

AVES5688 is an allosteric inhibitor of glycogen phosphorylase (GP), the rate-limiting enzyme in
glycogenolysis. GP exists in two main forms: the less active, dephosphorylated GPb and the
more active, phosphorylated GPa. AVE5688 inhibits both isoforms, with ICso values of 430 nM
for GPb and 915 nM for GPa, and respective Kd values of 170 nM and 530 nM for the rabbit

muscle isoforms.[3](4)

The inhibition of glycogenolysis by AVE5688 leads to a decrease in the intracellular pool of
glucose-1-phosphate, which can have significant downstream effects on various cellular

signaling pathways.
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Working Solution and Treatment

Thaw Stock Dilute m_CuIture Add to Cells Incubate
Solution Medium

Stock Solution Preparation

Weigh AVES688 Dissolve in DMSO Vortex/Sonicate Aliquot a”‘f Store
Powder at -80°C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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